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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyrimidine

Cat. No.: B081016

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4,6-dimethoxypyrimidine is a versatile heterocyclic compound of significant interest
in the pharmaceutical and agrochemical industries.[1] Its unique molecular structure, featuring
a pyrimidine core with a chlorine atom and two methoxy groups, imparts favorable reactivity
and solubility, making it a crucial intermediate in the synthesis of a wide range of bioactive
molecules.[1] This technical guide provides a comprehensive overview of the physical
properties of 2-Chloro-4,6-dimethoxypyrimidine, along with general experimental protocols
for their determination, to support its application in research and development.

Molecular Structure and Identifiers

The structural representation and key identifiers of 2-Chloro-4,6-dimethoxypyrimidine are
provided below.
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Identifier Value

IUPAC Name 2-chloro-4,6-dimethoxypyrimidine
CAS Number 13223-25-1

Molecular Formula CeH7CIN20:2

SMILES COC1=CC(=NC(=N1)Cl)OC

INChl=1S/C6H7CIN202/c1-10-4-3-5(11-2)9-
6(7)8-4/h3H,1-2H3

InChl

Physical Properties

A summary of the key physical properties of 2-Chloro-4,6-dimethoxypyrimidine is presented
in the table below. These properties are essential for its handling, characterization, and
application in synthetic chemistry.

Property Value Source

Molecular Weight 174.58 g/mol [2]
White to light yellow

Appearance [1]
powder/crystal

Melting Point 100-105 °C [1]

Boiling Point 317.1 £ 22.0 °C at 760 mmHg [1]

Density 1.3+0.1 g/cm3 [1]

The two methoxy groups

Solubility enhance its reactivity and [1]
solubility.

Flash Point 145.6 + 22.3 °C [1]

Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [1]

Refractive Index 1.511 [1]

Polar Surface Area 44.24 A2 [1]
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Spectral Data

Spectroscopic data is critical for the structural elucidation and purity assessment of 2-Chloro-
4,6-dimethoxypyrimidine.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are fundamental
techniques for confirming the molecular structure. While specific spectra for this compound
are not provided in the search results, related pyrimidine derivatives show characteristic
shifts for the methoxy and pyrimidine ring protons and carbons.[3][4]

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined
below. These are generalized procedures and may require optimization based on the specific
equipment and laboratory conditions.

Melting Point Determination

The melting point is a crucial indicator of purity.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)[5][6]

o Thermometer|[5]

Procedure:

e Ensure the 2-Chloro-4,6-dimethoxypyrimidine sample is dry and finely powdered.

e Pack a small amount of the sample into a capillary tube to a height of 1-2 mm by tapping the
sealed end on a hard surface.[6][7]

o Place the capillary tube in the heating block of the melting point apparatus.[5]
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o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

e Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). This
range is the melting point.[5] A sharp melting range (0.5-1.0 °C) is indicative of high purity.

Boiling Point Determination (Micro Method)
For solid compounds, the boiling point is determined after melting.
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath in a Thiele tube)[8][9]

Procedure:

Place a small amount of the liquid 2-Chloro-4,6-dimethoxypyrimidine into a small test
tube.

 Invert a capillary tube (sealed end up) and place it inside the test tube with the sample.[9]
o Attach the test tube to a thermometer.[3][9]
e Immerse the assembly in a heating bath.

e Heat the bath gently. A stream of bubbles will emerge from the open end of the capillary tube
as the liquid boils.[9][10]

* Remove the heat source and allow the apparatus to cool slowly.
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e The temperature at which the liquid just begins to be drawn into the capillary tube is the
boiling point.[8][9]

'H NMR Spectroscopy

Apparatus:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., Chloroform-d, CDCls)[11]

Pipette

Procedure:

Dissolve an appropriate amount of the 2-Chloro-4,6-dimethoxypyrimidine sample in
approximately 0.75 mL of a suitable deuterated solvent in a clean, dry vial.[11]

» Transfer the solution into an NMR tube. If there are any solid particulates, filter the solution
through a cotton plug in a pipette.[11]

e Place the NMR tube in the spectrometer.
e Acquire the IH NMR spectrum according to the instrument's standard operating procedures.

e Process the data, which includes Fourier transformation, phase correction, and baseline
correction.

« Integrate the peaks to determine the relative ratios of different protons in the molecule.[11]

Applications and Synthetic Utility

2-Chloro-4,6-dimethoxypyrimidine is a key building block in organic synthesis, primarily
utilized as an intermediate in the production of agrochemicals and pharmaceuticals.[1]
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Caption: Synthetic utility of 2-Chloro-4,6-dimethoxypyrimidine.

Its reactivity allows for nucleophilic substitution at the chlorine-bearing carbon, enabling the
introduction of various functional groups to build more complex molecules.[12] This versatility
makes it an important precursor for pyrimidine salicylic acid series herbicides and various
therapeutic agents.[13]

Safety and Handling

2-Chloro-4,6-dimethoxypyrimidine is classified as harmful if swallowed and causes serious
eye irritation.[2] Standard laboratory safety precautions should be followed, including the use of
personal protective equipment such as safety goggles, gloves, and a lab coat. Work should be
conducted in a well-ventilated area or under a chemical fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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